Cas no 2287323-44-6 (2-(Phenylmethoxycarbonylamino)bicyclo[4.1.0]heptane-7-carboxylic acid)

• Product Name: 2-(Phenylmethoxycarbonylamino)bicyclo[4.1.0]heptane-7-carboxylic acid
• CAS No: 2287323-44-6
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6410709
• PubChem ID: 137942178
• Update Time: 2025-05-20

2-(Phenylmethoxycarbonylamino)bicyclo[4.1.0]heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6746951
• 2287323-44-6
• 2-{[(benzyloxy)carbonyl]amino}bicyclo[4.1.0]heptane-7-carboxylic acid
• 2-(Phenylmethoxycarbonylamino)bicyclo[4.1.0]heptane-7-carboxylic acid

• Inchi： 1S/C16H19NO4/c18-15(19)14-11-7-4-8-12(13(11)14)17-16(20)21-9-10-5-2-1-3-6-10/h1-3,5-6,11-14H,4,7-9H2,(H,17,20)(H,18,19)
• InChI Key： QRAZNPWRXBVQPI-UHFFFAOYSA-N
• SMILES： OC(C1C2CCCC(C21)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(Phenylmethoxycarbonylamino)bicyclo[4.1.0]heptane-7-carboxylic acid

Introduction to 2-(Phenylmethoxycarbonylamino)bicyclo[4.1.0]heptane-7-carboxylic acid (CAS No: 2287323-44-6)

2-(Phenylmethoxycarbonylamino)bicyclo[4.1.0]heptane-7-carboxylic acid, identified by its Chemical Abstracts Service number CAS No: 2287323-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, featuring a phenoxy carbonyl group and an amino function, presents a unique framework that makes it a valuable intermediate in the synthesis of biologically active molecules.

The compound belongs to the class of bicyclic carboxylic acids, which are known for their diverse pharmacological properties and potential applications in drug development. The presence of the phenylmethoxycarbonylamino moiety introduces both lipophilicity and polar characteristics, which can be strategically exploited to modulate the pharmacokinetic and pharmacodynamic properties of derived molecules. This balance between hydrophobic and hydrophilic interactions is crucial for optimizing drug solubility, bioavailability, and target binding affinity.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance the efficacy of therapeutic agents while minimizing side effects. The bicyclo[4.1.0]heptane core is particularly noteworthy due to its rigid three-dimensional structure, which can improve binding stability to biological targets such as enzymes and receptors. This structural motif has been successfully employed in various drug classes, including nonsteroidal anti-inflammatory drugs (NSAIDs), antiviral agents, and anticancer compounds.

The phenylmethoxycarbonylamino group, also known as an N-Boc amino group, serves as a protective moiety for the amine functionality during synthetic transformations. This protection-deprotection strategy is widely used in peptide chemistry and medicinal chemistry to prevent unwanted side reactions while allowing for selective modifications at other positions on the molecule. The Boc group is particularly favored due to its stability under a variety of reaction conditions and its facile removal under mild acidic conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have suggested that derivatives of 2-(Phenylmethoxycarbonylamino)bicyclo[4.1.0]heptane-7-carboxylic acid may interact with a range of biological targets, including proteases, kinases, and ion channels. These interactions could potentially lead to the development of new therapeutic agents for treating conditions such as inflammation, cancer, and neurological disorders.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the bicyclic core, introduction of the phenylmethoxycarbonylamino group via nucleophilic substitution or condensation reactions, and carboxylation at the 7-position of the bicyclic system. Advances in catalytic methods have allowed for more efficient and environmentally friendly synthetic routes, reducing waste generation and improving atom economy.

In clinical research settings, derivatives of this compound have been explored as potential leads for new drugs. Preclinical studies have demonstrated promising activity against various disease models, including models of pain hypersensitivity and tumor growth. The ability to modify different functional groups on the bicyclo[4.1.0]heptane scaffold allows for fine-tuning of biological activity, enabling researchers to develop highly specific ligands for therapeutic intervention.

The pharmaceutical industry has recognized the potential of this compound class due to its versatility and novelty. Several companies are currently engaged in synthesizing analogs with improved pharmacological profiles using 2-(Phenylmethoxycarbonylamino)bicyclo[4.1.0]heptane-7-carboxylic acid as a starting material or intermediate. Collaborative efforts between academic researchers and industry scientists are accelerating the discovery process by leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

The role of computational tools in drug discovery cannot be overstated. Software packages designed for molecular modeling and virtual screening have become indispensable in identifying promising candidates from large libraries of compounds. By integrating experimental data with computational predictions, researchers can prioritize compounds like 2-(Phenylmethoxycarbonylamino)bicyclo[4.1.0]heptane-7-carboxylic acid for further investigation based on their predicted binding affinities and physicochemical properties.

Future directions in research may focus on exploring new synthetic methodologies that enhance scalability and sustainability while maintaining high chemical purity standards required for pharmaceutical applications. Additionally, investigating the metabolic stability and toxicological profile of derivatives will be critical steps before moving into human clinical trials.

In conclusion,2-(Phenylmethoxycarbonylamino)bicyclo[4.1.0]heptane-7-carboxylic acid (CAS No: 2287323-44-6) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research efforts are expected to yield novel bioactive molecules that address unmet medical needs across multiple disease areas.